Cas no 2111476-17-4 (Ethyl 2-cyclopropylpiperidine-4-carboxylate)

• Product Name: Ethyl 2-cyclopropylpiperidine-4-carboxylate
• CAS No: 2111476-17-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5655489
• PubChem ID: 165891610
• Update Time: 2025-09-27

Ethyl 2-cyclopropylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclopropylpiperidine-4-carboxylate
• 2111476-17-4
• EN300-27730802
• Ethyl 2-cyclopropylpiperidine-4-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)9-5-6-12-10(7-9)8-3-4-8/h8-10,12H,2-7H2,1H3
• InChI Key： OFORJTLWXZFJSR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCNC(C1)C1CC1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-cyclopropylpiperidine-4-carboxylate

Recent Advances in the Study of Ethyl 2-cyclopropylpiperidine-4-carboxylate (CAS: 2111476-17-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyclopropylpiperidine-4-carboxylate (CAS: 2111476-17-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and chemical biology applications. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in the field.

One of the key areas of research involving Ethyl 2-cyclopropylpiperidine-4-carboxylate is its role as a building block in the synthesis of more complex molecules. Recent synthetic methodologies have improved the efficiency and yield of its production, enabling broader applications in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach to synthesize this compound with high enantioselectivity, which is critical for its use in chiral drug development.

In addition to its synthetic utility, Ethyl 2-cyclopropylpiperidine-4-carboxylate has shown promising biological activity in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that derivatives of this compound exhibit significant inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents, with further studies underway to optimize its pharmacokinetic properties.

Another notable application of Ethyl 2-cyclopropylpiperidine-4-carboxylate is in the field of neuroscience. A recent study in ACS Chemical Neuroscience explored its interaction with neurotransmitter receptors, particularly those associated with neurodegenerative diseases. The compound demonstrated moderate affinity for certain receptor subtypes, indicating its potential as a scaffold for designing novel neuroprotective agents. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

Despite these advancements, challenges remain in the development of Ethyl 2-cyclopropylpiperidine-4-carboxylate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Ethyl 2-cyclopropylpiperidine-4-carboxylate (CAS: 2111476-17-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research in this area is expected to yield innovative drug candidates and deepen our understanding of its mechanisms of action.